Cas no 37878-19-6 ((3S)-3-[(2S,3R)-3-(acetyloxy)-1-L-valylpyrrolidin-2-yl]-3-{[N-(2-methylbutanoyl)-L-phenylalanyl]oxy}propanoic acid)

• Product Name: (3S)-3-[(2S,3R)-3-(acetyloxy)-1-L-valylpyrrolidin-2-yl]-3-{[N-(2-methylbutanoyl)-L-phenylalanyl]oxy}propanoic acid
• CAS No: 37878-19-6
• MF: C₂₈H₄₁N₃O₈
• MW: 547.640448331833
• CID: 1486205
• PubChem ID: 20054888
• Update Time: 2025-04-21

(3S)-3-[(2S,3R)-3-(acetyloxy)-1-L-valylpyrrolidin-2-yl]-3-{[N-(2-methylbutanoyl)-L-phenylalanyl]oxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-[(2S,3R)-3-(acetyloxy)-1-L-valylpyrrolidin-2-yl]-3-{[N-(2-methylbutanoyl)-L-phenylalanyl]oxy}propanoic acid
• Detoxin D1
• (-)-Detoxin D1
• Detoxin D1 [MI]
• (3S)-3-[(2S,3R)-3-acetyloxy-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidin-2-yl]-3-[(2S)-2-(2-methylbutanoylamino)-3-phenylpropanoyl]oxypropanoic acid
• Q27255868
• (3S)-3-((2S,3R)-1-(L-valyl)-3-acetoxypyrrolidin-2-yl)-3-(((2-methylbutanoyl)-L-phenylalanyl)oxy)propanoic acid
• 37878-19-6
• UNII-2ZVR37SL8I
• L-Phenylalanine, N-(2-methyl-1-oxobutyl)-, (1S)-1-((2S,3R)-3-(acetyloxy)-1-((2S)-2-amino-3-methyl-1-oxobutyl)-2-pyrrolidinyl)-2-carboxyethyl ester
• 2ZVR37SL8I

• Inchi： 1S/C28H41N3O8/c1-6-17(4)26(35)30-20(14-19-10-8-7-9-11-19)28(37)39-22(15-23(33)34)25-21(38-18(5)32)12-13-31(25)27(36)24(29)16(2)3/h7-11,16-17,20-22,24-25H,6,12-15,29H2,1-5H3,(H,30,35)(H,33,34)
• InChI Key： GOZDOQQVOQTNBQ-UHFFFAOYSA-N
• SMILES： CCC(C(NC(C(OC(C1N(C(C(C(C)C)N)=O)CCC1OC(=O)C)CC(=O)O)=O)CC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 547.28936527g/mol
• Monoisotopic Mass: 547.28936527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų
• XLogP3: 1.852

Experimental Properties

• Melting Point: 156-158°
• pka: 4.0, 8.0(at 25℃)
• Specific Rotation: D25 -16° (c = 1 in methanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides